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Compound of Interest

Compound Name: Asandeutertinib

Cat. No.: B15572018

For Researchers, Scientists, and Drug Development Professionals

Introduction

Asandeutertinib (Osimertinib-d3, AZD-9291-d3) is a deuterated, third-generation, irreversible
Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase Inhibitor (TKI).[1][2] It is an orally
administered, ATP-competitive inhibitor with potential applications in the treatment of advanced
EGFR-mutated non-small cell lung cancer (NSCLC).[1][2] Proper preparation and storage of
Asandeutertinib stock solutions are critical for maintaining its stability and ensuring the
accuracy and reproducibility of experimental results. These application notes provide detailed
protocols for the preparation and storage of Asandeutertinib.

Quantitative Data Summary

The following tables summarize the key quantitative data for the preparation and storage of
Asandeutertinib.

Table 1: Solubility
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Solvent Concentration Molarity Notes
Ultrasonic assistance
may be required. Use
of newly opened, non-
DMSO 125 mg/mL 248.69 mM ) )
hygroscopic DMSO is
recommended for
optimal solubility.[3]
Table 2: Storage Conditions and Stability
Storage .
Form Duration Source
Temperature
Powder -20°C 3 years MedchemExpress
-20°C 2 years DC Chemicals
4°C 2 years MedchemExpress
Stock Solution in )
-80°C 1 year Selleck Chemicals
DMSO
MedchemExpress, DC
-80°C 6 months )
Chemicals
Selleck Chemicals,
-20°C 1 month
MedchemExpress
4°C 2 weeks DC Chemicals

Table 3: Stock Solution Preparation Examples (for a 10 mM stock)
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) Mass of Asandeutertinib
Desired Volume Volume of DMSO
(MW: 502.63 g/mol )

1mL 5.026 mg 1mL
5 mL 25.13 mg 5mL
10 mL 50.26 mg 10 mL

Experimental Protocols
Protocol 1: Preparation of Asandeutertinib Stock
Solution (10 mM in DMSO)

Materials:

Asandeutertinib powder (MW: 502.63 g/mol )

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips

Vortex mixer

Water bath sonicator (optional)
Procedure:

» Equilibration: Before opening, allow the vial of Asandeutertinib powder to equilibrate to
room temperature for at least 1 hour. This prevents condensation from forming on the

powder.

» Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the
desired amount of Asandeutertinib powder. For example, for 1 mL of a 10 mM stock

solution, weigh 5.026 mg.
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» Solvent Addition: Add the calculated volume of DMSO to the tube containing the
Asandeutertinib powder. For the 5.026 mg of powder, add 1 mL of DMSO.

« Dissolution: Tightly cap the tube and vortex thoroughly for several minutes to dissolve the
powder.

» Sonication (if necessary): If the compound does not fully dissolve with vortexing, place the
tube in a water bath sonicator for 5-10 minute intervals until the solution is clear.

 Sterilization (optional): If required for your application (e.g., cell culture), the stock solution
can be sterilized by passing it through a 0.22 pum syringe filter into a new sterile tube. Note
that this may result in some loss of the solution.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or
cryovials.

o Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
date of preparation.

Protocol 2: Storage and Handling of Asandeutertinib
Stock Solutions

Short-Term Storage (up to 2 weeks):

o Store aliquots at 4°C.

Intermediate-Term Storage (up to 1 month):

o Store aliquots at -20°C.

Long-Term Storage (6 months to 1 year):

e For maximum stability, store aliquots at -80°C.
Handling for Use:

 When ready to use, remove a single aliquot from the freezer.
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Allow the aliquot to thaw completely at room temperature.

Briefly vortex the tube to ensure a homogenous solution before making further dilutions.

It is recommended to prepare fresh working solutions from the stock solution on the day of
use.

Avoid repeated freeze-thaw cycles of the stock solution.

Visualizations
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Asandeutertinib Stock Solution Workflow

Preparation

Start: Asandeutertinib Powder
Equilibrate Vial to Room Temp
Weigh Powder

Add DMSO

Vortex to Dissolve

Sonicate (if needed)

If fully dissolved

Aliguot into Single-Use Tubes

Short-Term Mid-Term Long-Term
(EPACES) (< 1 month) (< 1year)

Thaw Aliquot at Room Temp

Vortex Before Use

Prepare Working Dilutions

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for Asandeutertinib stock solution preparation, storage, and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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